molecular formula C10H12N2O3 B061445 2-Acetylamino-3-pyridin-3-yl-propionic acid CAS No. 170092-30-5

2-Acetylamino-3-pyridin-3-yl-propionic acid

Cat. No. B061445
CAS RN: 170092-30-5
M. Wt: 208.21 g/mol
InChI Key: YPRICIIQJIPLOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Acetylamino-3-pyridin-3-yl-propionic acid, also known as AP3, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is a derivative of the amino acid cysteine and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

2-Acetylamino-3-pyridin-3-yl-propionic acid works by binding to the glutamate receptor and modulating its activity. This receptor is involved in many physiological processes, including learning and memory. By modulating its activity, this compound has been shown to have neuroprotective effects and may be useful in treating neurodegenerative diseases.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to protect against glutamate-induced toxicity in neuronal cells and to improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been shown to have anti-inflammatory effects and may be useful in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Acetylamino-3-pyridin-3-yl-propionic acid in lab experiments is that it has been well-studied and its synthesis method is reliable. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, making it useful in many different types of research studies. However, one limitation of using this compound is that it can be expensive to synthesize, which may limit its use in some research studies.

Future Directions

There are many potential future directions for research on 2-Acetylamino-3-pyridin-3-yl-propionic acid. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound may be useful in treating other neurological disorders such as epilepsy and traumatic brain injury. Further research is also needed to fully understand the mechanism of action of this compound and to identify any potential side effects of its use.
In conclusion, this compound is a chemical compound that has been studied extensively for its potential use in scientific research. Its ability to modulate the activity of glutamate receptors has made it a valuable tool in the study of neurological diseases and other physiological processes. While there are some limitations to its use, this compound has the potential to be a valuable tool in many different types of research studies.

Synthesis Methods

The synthesis of 2-Acetylamino-3-pyridin-3-yl-propionic acid involves the reaction of cysteine with acetic anhydride and pyridine. The resulting product is then purified using column chromatography. This synthesis method has been used successfully in many research studies and is considered to be reliable.

Scientific Research Applications

2-Acetylamino-3-pyridin-3-yl-propionic acid has been used in a variety of scientific research studies due to its ability to modulate the activity of glutamate receptors. This compound has been shown to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

CAS RN

170092-30-5

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

2-acetamido-3-pyridin-3-ylpropanoic acid

InChI

InChI=1S/C10H12N2O3/c1-7(13)12-9(10(14)15)5-8-3-2-4-11-6-8/h2-4,6,9H,5H2,1H3,(H,12,13)(H,14,15)

InChI Key

YPRICIIQJIPLOM-UHFFFAOYSA-N

SMILES

CC(=O)NC(CC1=CN=CC=C1)C(=O)O

Canonical SMILES

CC(=O)NC(CC1=CN=CC=C1)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.